N-(2-methoxyethyl)-2-(2-oxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-(2-methoxyethyl)-2-(2-oxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C9H16N2O3/c1-14-6-4-10-8(12)7-11-5-2-3-9(11)13/h2-7H2,1H3,(H,10,12)
• InChI Key: QGOBITINRWHSGV-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CN1CCCC1=O
• Molecular Formula: C9H16N2O3
• Molecular Weight: 200.23 g/mol

Description

N-(2-methoxyethyl)-2-(2-oxopyrrolidin-1-yl)acetamide, also known as N-phenylacetyl-L-prolylglycine ethyl ester or Noopept, is a synthetic nootropic compound that has gained popularity in recent years due to its potential cognitive enhancing effects. It was first developed in Russia in the 1990s and has since been used as a cognitive enhancer and neuroprotective agent.

Scientific Research Applications

N-Acetyldopamine Derivatives from Periostracum Cicadae

This study isolated and analyzed N-acetyldopamine derivatives from Periostracum Cicadae, used in traditional Chinese medicine. These compounds include variations of N-(2-methoxyethyl)-2-(2-oxopyrrolidin-1-yl)acetamide, which may contribute to the medicinal properties of Periostracum Cicadae (Yang et al., 2015).

Herbicidally Active N-(1-Arylethenyl)-2-chloroacetamides

Research on N-(1-Arylethenyl)-2-chloroacetamides, related to N-(2-methoxyethyl)-2-(2-oxopyrrolidin-1-yl)acetamide, showed high activity against upland weeds. This suggests potential agricultural applications for similar compounds (Okamoto et al., 1991).

Synthesis and Antibacterial Evaluation

A study synthesized various acetamide derivatives, including those similar to N-(2-methoxyethyl)-2-(2-oxopyrrolidin-1-yl)acetamide, evaluating their antibacterial and antifungal activities against pathogenic microorganisms. Some compounds showed promising results (Debnath & Ganguly, 2015).

Crystal Structure Analysis

The study of the crystal structure of compounds like N-(2-methoxyethyl)-2-(2-oxopyrrolidin-1-yl)acetamide can provide insights into the stability and interactions of these molecules in the solid state. Such studies are crucial for understanding the physical properties and potential applications of these compounds (Chen et al., 2006).

Synthesis of Imidazol-2-yl Amino Acids Using Bacteria

Bacteria were used to oxidize compounds similar to N-(2-methoxyethyl)-2-(2-oxopyrrolidin-1-yl)acetamide into imidazol-2-yl amino acids. This research highlights the potential for biotransformation in pharmaceutical applications (Mikolasch et al., 2003).

Synthesis of Diastereomerically Pure Pyrrolidin-2-ones

This study involved synthesizing pyrrolidin-2-ones, closely related to N-(2-methoxyethyl)-2-(2-oxopyrrolidin-1-yl)acetamide, showcasing the potential for creating biologically active amino acids (Galeazzi et al., 1996).

Stability Analysis in Medical Imaging

The stability of N-(2-Methoxyethyl)-2-(3-Nitro-1,2,4-Triazole-1)-Acetamide, a radiosensitizer, was analyzed using HPLC, indicating its potential use in medical imaging (Luo Chuan-huan, 2007).